![molecular formula C19H22N2O3 B5548997 N-[(3S*,4R*)-1-(2-methyl-3-furoyl)-4-(4-methylphenyl)-3-pyrrolidinyl]acetamide](/img/structure/B5548997.png)
N-[(3S*,4R*)-1-(2-methyl-3-furoyl)-4-(4-methylphenyl)-3-pyrrolidinyl]acetamide
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Description
This section would typically introduce the significance of the compound, often in the context of pharmaceutical research, due to its structural specificity and potential biological activities. Research on similar compounds focuses on their synthesis, structural analysis, and potential biological applications, suggesting a broad interest in their chemical and physical properties for various applications.
Synthesis Analysis
Studies on similar compounds involve detailed synthetic routes to achieve high specificity and yield. For instance, compounds with complex pyrrolidinyl acetamide structures are synthesized through multi-step reactions, often starting from simpler pyrrolidine derivatives or through the modification of existing molecules to introduce specific functional groups (Barlow et al., 1991; Costello et al., 1991).
Molecular Structure Analysis
X-ray crystallography and NMR spectroscopy are commonly used for structural elucidation, providing detailed insights into the molecular geometry, bond lengths, angles, and the overall 3D structure of compounds. This information is crucial for understanding the compound's reactivity and interaction with biological targets (Dyachenko et al., 2019).
Chemical Reactions and Properties
Chemical reactivity studies focus on the compound's behavior under various conditions and its interactions with different reagents. This includes its ability to undergo substitutions, additions, or other transformations, which are essential for both synthetic applications and understanding its stability and degradation pathways.
Physical Properties Analysis
The physical properties, such as melting point, solubility, and crystallinity, are determined through a combination of analytical techniques, including differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are important for the compound's formulation and storage (Raju et al., 2022).
Scientific Research Applications
Synthesis and Biological Evaluation
N-[(3S*,4R*)-1-(2-methyl-3-furoyl)-4-(4-methylphenyl)-3-pyrrolidinyl]acetamide is part of a class of compounds evaluated for their biological activities. For instance, a study described the synthesis and evaluation of various N-[2-(1-pyrrolidinyl)ethyl]acetamides, exploring different substituents and their impact on biological activity as opioid kappa agonists. This line of research, particularly focusing on the structure-activity relationship, contributes significantly to understanding and developing potent compounds with specific biological effects (Barlow et al., 1991).
Antitumor Potential
Another study focused on designing and synthesizing compounds as dual inhibitors of thymidylate synthase and dihydrofolate reductase, targeting antitumor activity. This research demonstrates the potential of such compounds in developing novel anticancer drugs, highlighting the significance of chemical modifications in enhancing therapeutic efficacy (Gangjee et al., 2000).
Analgesic Effects
Research into the analgesic effects of related compounds also forms a part of scientific investigations. For example, studies on 2-(3,4-Dichlorophenyl)-N-methyl-N-[2-(1-pyrrolidinyl)-1-substituted-ethyl]-acetamides have shown their potent analgesic effects in animal models, indicating the therapeutic potential of these compounds in pain management (Costello et al., 1991).
Pyrolysis Products
The pyrolysis of N-acetylglucosamine, which can yield compounds including 3-acetamidofuran and acetamidoacetaldehyde, forms another area of research interest. This study provides insights into the thermal degradation pathways and potential applications of these pyrolysis products in various fields (Franich et al., 1984).
Anti-inflammatory and Antibacterial Activity
Investigations into the anti-inflammatory and antibacterial activities of related compounds, such as Arylidene-5-(4-methylphenyl)-2(3H)-furanones, have been conducted. These studies contribute to the understanding of how structural variations in these compounds influence their biological activities (Husain et al., 2009).
Kappa-Opioid Receptor Antagonism
Research on 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) as a kappa-opioid receptor antagonist highlights the potential of these compounds in treating depression and addiction disorders. This study underscores the therapeutic relevance of kappa-opioid receptor antagonists in psychiatry (Grimwood et al., 2011).
properties
IUPAC Name |
N-[(3S,4R)-1-(2-methylfuran-3-carbonyl)-4-(4-methylphenyl)pyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3/c1-12-4-6-15(7-5-12)17-10-21(11-18(17)20-14(3)22)19(23)16-8-9-24-13(16)2/h4-9,17-18H,10-11H2,1-3H3,(H,20,22)/t17-,18+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRILOQFSSWVKNN-ZWKOTPCHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CN(CC2NC(=O)C)C(=O)C3=C(OC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H]2CN(C[C@H]2NC(=O)C)C(=O)C3=C(OC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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